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Compound of Interest

Compound Name: Cdk7-IN-10

Cat. No.: B12415102

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cdk7-IN-10, a potent Cyclin-
Dependent Kinase 7 (CDK?7) inhibitor. Adherence to these guidelines is crucial for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

Cdk7-IN-10 is classified with the following hazards:

e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Cdk7-IN-
10 to minimize exposure risk. The required PPE includes:
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Specifications and

PPE Category Item
Remarks
) Safety Goggles with Side- Must be worn to protect
Eye Protection . .
Shields against splashes.

Chemical-resistant gloves are
mandatory. Given the nature of

Hand Protection Protective Gloves the compound, it is advisable
to use two pairs of

chemotherapy-grade gloves.[2]

A lab coat should be worn to

] ) protect the skin. For
] Impervious Clothing / ) ] ]
Body Protection procedures with a higher risk
Laboratory Coat ) ) ]
of splashing, an impervious

gown is recommended.

To be used when handling the
powder form to avoid dust and
aerosol formation, or when
Respiratory Protection Suitable Respirator adequate ventilation is not
available.[1] An N95 respirator
can provide protection against

airborne particulates.[3]

Operational Plan: Handling and Storage

3.1. Safe Handling Procedures

Work in a designated area, preferably within a chemical fume hood or a Class Il Biosafety
Cabinet, to avoid inhalation of dust or aerosols.[1][3]

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the area where Cdk7-IN-10 is being handled.[1]

Wash hands thoroughly after handling the compound.[1]
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3.2. Storage Conditions

o Keep the container tightly sealed.[1]

o Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

o For long-term storage, it is recommended to store the powder at -20°C and solutions at

-80°C.[1]

Emergency Procedures: First Aid Measures

In the event of accidental exposure, follow these first aid measures immediately:

Exposure Route

First Aid Instructions

If Swallowed

Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth with water.[1]

In Case of Skin Contact

Remove contaminated clothing and shoes.
Rinse the affected skin area thoroughly with
large amounts of water and seek medical

attention.[1]

In Case of Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek prompt

medical attention.[1]

If Inhaled

Move the person to a well-ventilated area with
fresh air. If breathing is difficult, provide oxygen

and seek medical attention.[1]

Disposal Plan

» Dispose of Cdk7-IN-10 and any contaminated materials (e.g., gloves, vials, pipette tips) in

an approved waste disposal plant.[1]

e Do not allow the compound to enter drains, water courses, or the soil to prevent

environmental contamination.[1]
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o Collect any spillage to prevent its release into the environment.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Cdk7-IN-10 and a related compound,
THZ1.

Molecular Weight (

Compound Target IC50
g/mol )
Cdk7-IN-10 CDK7 < 100 nM[4][5] 529.63[1][4][5]
92.17 nM (RBE cells),
THZ1 CDK7 148.8 nM (SSP-25 Not specified

cells)[6]

Experimental Workflow and Signaling Pathway
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General Workflow for Handling Potent Compounds
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Caption: A generalized workflow for the safe handling of potent chemical compounds like
Cdk7-IN-10.
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Caption: The dual role of CDK?7 in cell cycle progression and transcription, and the inhibitory
action of Cdk7-IN-10.[6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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